![molecular formula C11H11BrO B1281747 2-bromo-1-(2,3-dihydro-1H-inden-5-yl)ethan-1-one CAS No. 39696-16-7](/img/structure/B1281747.png)
2-bromo-1-(2,3-dihydro-1H-inden-5-yl)ethan-1-one
Overview
Description
The compound "2-bromo-1-(2,3-dihydro-1H-inden-5-yl)ethan-1-one" is a brominated organic molecule that is likely to be of interest in the field of organic chemistry due to its potential as a building block for further chemical synthesis. While the provided papers do not directly discuss this exact compound, they do provide insights into the synthesis, properties, and applications of structurally related brominated compounds, which can be informative for understanding the chemistry of the compound .
Synthesis Analysis
The synthesis of brominated organic compounds often involves the use of brominating agents or halogen exchange reactions. For instance, the synthesis of 1-(4-bromo-1-hydroxynaphthalen-2-yl)ethan-1-one was achieved using Br2/AcOH as a brominating agent . Similarly, 2-bromo-1-(2,5-dimethoxyphenyl)ethanone was synthesized through a halogen-exchange reaction . These methods could potentially be adapted for the synthesis of "this compound" by choosing appropriate starting materials and reaction conditions.
Molecular Structure Analysis
The molecular structure of brominated compounds can be elucidated using techniques such as X-ray crystallography, FT-IR, NMR spectroscopy, and DFT calculations. For example, the crystal structure of a bromo derivative of 2-acetyl-1-naphthol was determined by X-ray single-crystal diffractometry . The compound 1,1'-Bis(2-bromobenzoylthioureido)ethane was characterized by FT-IR, 1H, and 13C NMR spectroscopy . These techniques could be employed to analyze the molecular structure of "this compound" to gain insights into its geometry and electronic structure.
Chemical Reactions Analysis
Brominated compounds can participate in various chemical reactions, often serving as intermediates for the synthesis of more complex molecules. The paper on 1-bromo-3-buten-2-one discusses its use as a building block for organic synthesis, including reactions with primary amines and activated methylene compounds . Although the reactions of "this compound" are not directly reported, it is reasonable to speculate that it could undergo similar reactions due to the presence of the bromine atom, which is a good leaving group.
Physical and Chemical Properties Analysis
The physical and chemical properties of brominated compounds can be significantly influenced by the presence of bromine atoms. For instance, the photochromic and photomagnetic properties of brominated biindenylidenediones were investigated, demonstrating that bromine substitution can affect these properties . The compound "this compound" may also exhibit unique physical and chemical properties due to the bromine atom, which could be explored through experimental studies.
Scientific Research Applications
Synthesis and Characterization
- The compound 1-(4-Bromo-1-hydroxynaphthalen-2-yl)ethan-1-one, which is structurally related to 2-bromo-1-(2,3-dihydro-1H-inden-5-yl)ethan-1-one, has been synthesized and characterized. These compounds have been found to possess excellent antimicrobial activities (Sherekar, Kakade, & Padole, 2021).
- Another related compound, 1-(4-bromo-1-hydroxynaphthalen-2-yl)ethan-1-one 3, was synthesized from 2-acetyl-1-naphthol using Br2/AcOH as a brominating agent. Its structure was confirmed through various spectral studies including FTIR, 1H NMR, 13C NMR, and GCMS (Patil, Pathan, & Zangade, 2021).
Computational Studies
- A computational study investigated the reactions between imidazole and various 2-bromo-1-arylethanones, including a compound structurally similar to this compound. This study utilized Density Functional Theory (DFT) calculations to explore the molecular interactions and properties of these reactions (Erdogan & Erdoğan, 2019).
Organic Synthesis Applications
- 1-Bromo-3-buten-2-one, a compound related to this compound, has been investigated as a building block in organic synthesis. It was found effective in reactions with primary amines to yield 5-membered-aza-heterocycles and with activated methylene compounds to form 5-membered-carbocycles, although with varying yields (Westerlund, Gras, & Carlson, 2001).
Structural Analysis
- The absolute configurations of cis- and trans-2-bromo-2,3-dihydro-1H-inden-1-ols, which are key intermediates in synthesizing biologically active compounds, were studied using enzymatic kinetic resolution, X-ray diffraction analysis, and NMR techniques (Prysiazhnuk, Rusanov, & Kolodiazhnyi, 2021).
properties
IUPAC Name |
2-bromo-1-(2,3-dihydro-1H-inden-5-yl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11BrO/c12-7-11(13)10-5-4-8-2-1-3-9(8)6-10/h4-6H,1-3,7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFEHZZYGFCZAOV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1)C=C(C=C2)C(=O)CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11BrO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10526266 | |
Record name | 2-Bromo-1-(2,3-dihydro-1H-inden-5-yl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10526266 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
39696-16-7 | |
Record name | 2-Bromo-1-(2,3-dihydro-1H-inden-5-yl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10526266 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-bromo-1-(2,3-dihydro-1H-inden-5-yl)ethan-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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